Cas no 1710834-20-0 (1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile
• CAS No: 1710834-20-0
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 6378195
• PubChem ID: 97628806
• Update Time: 2025-06-30

1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile
• 1-Methanesulfonylmethyl-cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-[(methylsulfonyl)methyl]-
• 1710834-20-0
• SCHEMBL21574360
• EN300-2006590

• Inchi： 1S/C6H9NO2S/c1-10(8,9)5-6(4-7)2-3-6/h2-3,5H2,1H3
• InChI Key： XTUCTGYOSFTYMR-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(C#N)CC1

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 387.6±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile

Introduction to 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile (CAS No. 1710834-20-0)

1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1710834-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropanecarbonitriles, a subclass known for its unique structural and functional properties. The presence of both a methanesulfonylmethyl group and a nitrile functionality imparts distinct reactivity and potential applications, making it a subject of intense interest for synthetic chemists and biologists.

The cyclopropane ring, a three-membered saturated heterocycle, is renowned for its high ring strain and conformational rigidity. This strain can be exploited in medicinal chemistry to enhance binding affinity and metabolic stability, features that are highly desirable in drug design. The incorporation of a carbonitrile group further extends the compound's versatility, allowing for diverse chemical transformations such as hydrolysis to carboxylic acids or reduction to amides. These attributes make 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of cyclopropanecarbonitriles due to their potential as bioactive scaffolds. Studies have demonstrated that substituents on the cyclopropane ring can modulate pharmacokinetic properties, such as solubility and bioavailability. The methanesulfonylmethyl moiety, in particular, has been shown to enhance lipophilicity while maintaining good metabolic stability, which is crucial for oral bioavailability. This balance makes 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile an attractive candidate for further development into therapeutic agents.

Current research in this domain focuses on leveraging the structural rigidity of cyclopropanes to develop novel inhibitors targeting enzyme active sites. For instance, studies have explored the use of cyclopropanecarbonitriles as scaffolds for kinase inhibitors, where the strained ring can mimic transition states or bind into specific pockets within the enzyme. The nitrile group serves as a handle for further derivatization, allowing chemists to fine-tune interactions with biological targets. Such modifications are essential for achieving high selectivity and efficacy.

The synthesis of 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of cyclopropyl halides with cyanide sources followed by sulfonylation using methanesulfonyl chloride. This method underscores the versatility of cyclopropyl intermediates in constructing complex molecules. Advances in catalytic methods have also enabled more efficient routes to these compounds, reducing reaction times and improving yields.

From an agrochemical perspective, derivatives of cyclopropanecarbonitriles have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. The unique reactivity of the carbonitrile group allows for further functionalization into pharmacophores that interact with biological receptors or enzymes involved in plant growth regulation. This area remains an active field of investigation, with researchers seeking novel compounds that offer improved environmental profiles while maintaining efficacy.

The computational modeling of 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and identify key interaction points within enzymes or receptors. These studies not only accelerate drug discovery but also provide mechanistic understanding that can guide rational design efforts.

Recent patents have highlighted the commercial interest in cyclopropanecarbonitriles like 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile (CAS No. 1710834-20-0). Companies specializing in fine chemicals have developed proprietary synthetic routes to produce these compounds on an industrial scale, catering to both academic and pharmaceutical clients. The demand is driven by their potential as building blocks for next-generation therapeutics.

The safety profile of 1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile is another critical consideration in its application. While preliminary studies suggest moderate toxicity at higher concentrations, further research is needed to fully assess its safety margins. Standard laboratory protocols should be followed when handling this compound, including proper ventilation and personal protective equipment.

In conclusion,1-(methanesulfonylmethyl)cyclopropane-1-carbonitrile, with its CAS Number 1710834-20-0, represents a fascinating compound at the intersection of synthetic chemistry and drug discovery. Its unique structural features offer numerous opportunities for innovation across pharmaceuticals and agrochemicals. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in future developments.